Paprotrain
Paprotrain
Reversible, non-ATP competitive inhibitor of mitotic kinesin-like protein 2 (MKLP-2) (Ki = 3.4 μM). Inhibits the basal ATPase activity of MKLP-2 (IC50 = 1.35 μM). Exhibits selectivity for MKLP-2 over 12 other members of the kinesin superfamily, including the closely-related MKLP-1. Cell permeable.
Brand Name:
Vulcanchem
CAS No.:
57046-73-8
VCID:
VC0004614
InChI:
InChI=1S/C16H11N3/c17-9-13(8-12-4-3-7-18-10-12)15-11-19-16-6-2-1-5-14(15)16/h1-8,10-11,19H/b13-8+
SMILES:
C1=CC=C2C(=C1)C(=CN2)C(=CC3=CN=CC=C3)C#N
Molecular Formula:
C16H11N3
Molecular Weight:
245.28 g/mol
Paprotrain
CAS No.: 57046-73-8
Inhibitors
VCID: VC0004614
Molecular Formula: C16H11N3
Molecular Weight: 245.28 g/mol
| CAS No. | 57046-73-8 |
|---|---|
| Product Name | Paprotrain |
| Molecular Formula | C16H11N3 |
| Molecular Weight | 245.28 g/mol |
| IUPAC Name | (Z)-2-(1H-indol-3-yl)-3-pyridin-3-ylprop-2-enenitrile |
| Standard InChI | InChI=1S/C16H11N3/c17-9-13(8-12-4-3-7-18-10-12)15-11-19-16-6-2-1-5-14(15)16/h1-8,10-11,19H/b13-8+ |
| Standard InChIKey | YMYYQRZCCKBFBE-MDWZMJQESA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)/C(=C/C3=CN=CC=C3)/C#N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)C(=CC3=CN=CC=C3)C#N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)C(=CC3=CN=CC=C3)C#N |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Reversible, non-ATP competitive inhibitor of mitotic kinesin-like protein 2 (MKLP-2) (Ki = 3.4 μM). Inhibits the basal ATPase activity of MKLP-2 (IC50 = 1.35 μM). Exhibits selectivity for MKLP-2 over 12 other members of the kinesin superfamily, including the closely-related MKLP-1. Cell permeable. |
| Synonyms | 2-(1H-indol-3-yl)-3-(pyridin-3-yl)acrylonitrile paprotrain |
| PubChem Compound | 12248889 |
| Last Modified | Nov 11 2021 |
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